9-Methoxy-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one

• IUPAC Name: 9-methoxy-1,5-dihydro-4,1-benzoxazepin-2-one
• InChI: InChI=1S/C10H11NO3/c1-13-8-4-2-3-7-5-14-6-9(12)11-10(7)8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key: UVSKBZVEBNLZIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1NC(=O)COC2
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID40724415
• Molecular Weight: 193.20 g/mol
• CAS RN: 1313712-67-2

Description

Synthesis Analysis

The synthesis of 9-Methoxy-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one involves several steps. One efficient method utilizes biomass-derived N-arylated 2-aminophenol as a starting material. The process includes N-arylation reactions followed by intramolecular lactonization or acylation under mild conditions. This strategy yields various benzo-fused N-heterocycles, including the target compound .

Scientific Research Applications

• Fungicidal Activity

  • Compounds related to 9-Methoxy-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one have shown potential as fungicidal candidates. A study by Yang et al. (2017) discussed the synthesis of analogues with notable fungicidal activity against phytopathogenic fungi, suggesting their use in crop protection (Yang et al., 2017).

• Protein-Tyrosine Kinase Inhibition

  • Li et al. (2017) synthesized derivatives of benzoxepin, a related compound, and evaluated their activity as protein-tyrosine kinase inhibitors. The study demonstrated the potential of these compounds in inhibiting specific proteins involved in cell signaling (Li et al., 2017).

• Conformational Analysis

  • Osman et al. (2011) conducted structural determinations and conformational analysis on compounds structurally related to 9-Methoxy-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one, providing insights into their molecular configurations (Osman et al., 2011).

• Antibacterial and Enzyme Inhibitor Properties

  • Abood (2010) reported the synthesis of 1,3-oxazepine compounds, closely related to the compound of interest, which may serve as antibiotics or enzyme inhibitors. This highlights the potential medical applications of these compounds (Abood, 2010).

• Antifungal Activities

  • Another study by Yang et al. (2020) focused on synthesizing analogues with significant antifungal properties, demonstrating the compound's potential in addressing fungal infections (Yang et al., 2020).

• Tubulin Polymerization Inhibition

  • Edwards et al. (2011) explored methoxy-substituted dibenzoxepines, structurally similar to 9-Methoxy-3,5-dihydrobenzo[e][1,4]oxazepin-2(1H)-one, for their ability to inhibit tubulin polymerization and their cytotoxicity against leukemia cells, suggesting potential in cancer therapy (Edwards et al., 2011).

Future Directions

: Zhang, E., Zhang, X., Wei, W., Wang, D., Cai, Y., Xu, T., Yan, M., & Zou, Y. (2015). A biomass-involved strategy for the synthesis of N-arylated dibenzo[b,e][1,4]oxazepin-11(5H)-ones, acridones, 7,12-dihydrodibenzo[b,e][1,4]oxazocin-6H-ones and dibenzo[b,f]azepin-10(11H)-ones. RSC Advances, 5(7), 5100–5105. DOI: 10.1039/C4RA12479K